![molecular formula C13H19N3O B3146925 N,N-Dimethyl-4-(piperazine-1-carbonyl)aniline CAS No. 610802-19-2](/img/structure/B3146925.png)
N,N-Dimethyl-4-(piperazine-1-carbonyl)aniline
Overview
Description
“N,N-Dimethyl-4-(piperazine-1-carbonyl)aniline” is a complex organic compound. It likely contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds .
Synthesis Analysis
While specific synthesis methods for “N,N-Dimethyl-4-(piperazine-1-carbonyl)aniline” were not found, piperazine derivatives can be synthesized by reacting alcoholic ammonia with 1,2-dichloroethane .Scientific Research Applications
- The piperazine moiety is widely employed in various drugs, including trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . Researchers investigate its role in drug design, optimization, and pharmacological activity.
- N,N-Dimethyl-4-(piperazine-1-carbonyl)aniline serves as a catalyst for polyurethane foams. Its unique chemical properties contribute to foam formation and stability .
- Scientists have synthesized piperazines bearing N,N’-disubstituted groups and evaluated their antimicrobial activity. These compounds, including derivatives of N,N-Dimethyl-4-(piperazine-1-carbonyl)aniline, are tested against bacteria, fungi, and other pathogens .
- While specific studies on this compound are limited, the piperazine scaffold is explored for potential anti-tubercular agents. Researchers design and synthesize derivatives, aiming to enhance efficacy against Mycobacterium tuberculosis .
- The piperazine moiety’s chemical reactivity makes it valuable for insertion into bioactive molecules. Its position within a compound influences its role, and researchers investigate its versatility in various therapeutic classes .
- Recent methods include photocatalytic synthesis and parallel solid-phase synthesis for piperazine derivatives. These innovative approaches enhance efficiency and scalability in compound production .
Drug Development and Medicinal Chemistry
Polyurethane Foam Catalyst
Antimicrobial Agents
Tuberculosis Research
Chemical Reactivity and Synthons
Photocatalytic Synthesis and Parallel Solid-Phase Synthesis
properties
IUPAC Name |
[4-(dimethylamino)phenyl]-piperazin-1-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-15(2)12-5-3-11(4-6-12)13(17)16-9-7-14-8-10-16/h3-6,14H,7-10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNELEOAVITVYRL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)N2CCNCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethyl-4-(piperazine-1-carbonyl)aniline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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